Cas no 59701-99-4 (Ethyl 3-oxopiperazine-1-carboxylate)

• Product Name: Ethyl 3-oxopiperazine-1-carboxylate
• CAS No: 59701-99-4
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 950532
• PubChem ID: 13190471
• Update Time: 2025-08-03

Ethyl 3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxopiperazine-1-carboxylate
• 1-Piperazinecarboxylicacid,3-oxo-,ethylester(9CI)
• Ethyl 3-oxo-piperazine-1-carboxylate
• CWVCSOZZZJTENQ-UHFFFAOYSA-N
• 3-oxo-piperazine-1-carboxylic acid ethyl ester
• 59701-99-4
• DTXSID40525969
• AKOS008930825
• DA-04548
• starbld0000545
• SCHEMBL9274994
• G68251

• Inchi： 1S/C7H12N2O3/c1-2-12-7(11)9-4-3-8-6(10)5-9/h2-5H2,1H3,(H,8,10)
• InChI Key： CWVCSOZZZJTENQ-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC(NCC1)=O)=O

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives